Cas no 477285-58-8 ((Z)-N-(2,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (Z)-N-(2,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477285-58-8
• MF: C₂₁H₂₀N₄OS
• MW: 376.474702835083
• CID: 5914389
• PubChem ID: 9661671
• Update Time: 2025-07-09

(Z)-N-(2,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(2,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• F0760-3137
• (Z)-N'-(2,4-dimethylphenyl)-4-(4-ethoxyphenyl)thiazole-2-carbohydrazonoyl cyanide
• 477285-58-8
• (2Z)-N-(2,4-dimethylanilino)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carboximidoyl cyanide
• AKOS024599343
• 2-Thiazoleacetonitrile, α-[2-(2,4-dimethylphenyl)hydrazinylidene]-4-(4-ethoxyphenyl)-

• Inchi： 1S/C21H20N4OS/c1-4-26-17-8-6-16(7-9-17)20-13-27-21(23-20)19(12-22)25-24-18-10-5-14(2)11-15(18)3/h5-11,13,24H,4H2,1-3H3
• InChI Key： NTIJJVDRGMABJL-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(OCC)C=C2)N=C1C(=NNC1=CC=C(C)C=C1C)C#N

Computed Properties

• Exact Mass: 376.13578245g/mol
• Monoisotopic Mass: 376.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 546.2±60.0 °C(Predicted)
• pka: 6.80±0.10(Predicted)

Additional information on (Z)-N-(2,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide

Comprehensive Overview of (Z)-N-(2,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477285-58-8)

The compound (Z)-N-(2,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477285-58-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including a thiazole ring and a carbohydrazonoyl cyanide moiety, this compound exhibits potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for further study.

One of the key reasons for the growing interest in CAS No. 477285-58-8 is its potential role in addressing contemporary challenges in pharmaceutical development. For instance, the rise of antibiotic-resistant bacteria has led scientists to explore novel compounds with unique mechanisms of action. The thiazole ring in this molecule is known for its antimicrobial properties, making it a subject of interest for researchers working on next-generation antibiotics. Additionally, the ethoxyphenyl group may contribute to enhanced solubility and bioavailability, which are critical factors in drug formulation.

In the realm of material science, (Z)-N-(2,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide has shown promise due to its ability to form stable complexes with metals and other organic compounds. This property is particularly valuable in the development of organic semiconductors and photovoltaic materials, which are essential for renewable energy technologies. The compound's conjugated system and electron-withdrawing groups make it a potential candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Another area where this compound is being explored is in agricultural chemistry. The increasing demand for sustainable and eco-friendly pesticides has driven research into molecules that can target pests without harming beneficial organisms. The carbohydrazonoyl cyanide moiety in CAS No. 477285-58-8 may offer selective toxicity, making it a potential candidate for developing new agrochemicals. Furthermore, its structural versatility allows for modifications that can enhance its efficacy and environmental compatibility.

From a synthetic chemistry perspective, the preparation of (Z)-N-(2,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide involves multi-step reactions that highlight the importance of regioselectivity and stereochemistry. Advanced techniques such as NMR spectroscopy and mass spectrometry are often employed to confirm the compound's purity and structural integrity. These methods are crucial for ensuring reproducibility in research and industrial applications.

The compound's physicochemical properties, including its melting point, solubility, and stability, are also of great interest to researchers. Understanding these parameters is essential for optimizing its use in various applications. For example, its thermal stability may influence its suitability for high-temperature processes, while its solubility profile can determine its compatibility with different solvents and matrices.

In conclusion, (Z)-N-(2,4-dimethylphenyl)-4-(4-ethoxyphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477285-58-8) represents a versatile and intriguing compound with broad potential across multiple scientific disciplines. Its unique structural features and functional groups make it a valuable subject for ongoing research, particularly in the context of drug discovery, material science, and agricultural chemistry. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in these fields.